Cas no 6843-76-1 (1,6-Hexane-1,1,6,6-d4-diol)

• Product Name: 1,6-Hexane-1,1,6,6-d4-diol
• CAS No: 6843-76-1
• MF: C₆H₁₄O₂
• MW: 122.198809146881
• CID: 502653
• PubChem ID: 12218981
• Update Time: 2025-04-19

1,6-Hexane-1,1,6,6-d4-diol Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexane-1,1,6,6-d4-diol
• 1,1,6,6-D4-1,6-HEXANDIOL
• 1,1,6,6-Tetradeuterio-hexandiol-1,6
• 1,1,6,6-tetradeuterio-hexane-1,6-diamine
• 1,1,6,6-tetradeuterio-hexane-1,6-diol
• 1,1,6,6-Tetradeutero-1,6-diamino-hexan
• 1,6-< 1,1,6,6-2H4> diaminohexane
• 1,6-Diamino(hexane-1,1,6,6-d4)
• 1,6-Diaminohexane-1,1,6,6-d4
• 1,6-Hexandiol-< 1,1,6,6-d(4)>
• 1,6-Hexane-1,1,6,6-d4-diamine
• 1,6-hexanediol-1,1,6,6-d4
• 613533_ALDRICH
• CTK8F3033
• Hexamethylene-1,1,6,6-d4-diamine
• D99630
• DTXSID501311134
• Hexane-1,6-diol-d4
• CS-0608574
• HY-W010505S
• 1,1,6,6-Tetradeuteriohexane-1,6-diol
• SCHEMBL13510961
• 6843-76-1

• Inchi： 1S/C6H14O2/c7-5-3-1-2-4-6-8/h7-8H,1-6H2/i5D2,6D2
• InChI Key： XXMIOPMDWAUFGU-NZLXMSDQSA-N
• SMILES： OC([2H])([2H])CCCCC([2H])([2H])O

Computed Properties

• Exact Mass: 122.124
• Monoisotopic Mass: 122.124
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0.3

Experimental Properties

• Density: 0.997
• Boiling Point: 239.673 °C at 760 mmHg
• Flash Point: 101.667 °C
• PSA: 40.46000
• LogP: 0.53140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols